Cas no 1804427-86-8 (2-(Aminomethyl)-3,6-diamino-5-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-3,6-diamino-5-(trifluoromethoxy)pyridine
• CAS No: 1804427-86-8
• MF: C₇H₉F₃N₄O
• MW: 222.167771100998
• CID: 4931255
• Update Time: 2025-05-20

2-(Aminomethyl)-3,6-diamino-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3,6-diamino-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H9F3N4O/c8-7(9,10)15-5-1-3(12)4(2-11)14-6(5)13/h1H,2,11-12H2,(H2,13,14)
• InChI Key： AKYJSQJIJHPOEK-UHFFFAOYSA-N
• SMILES： FC(OC1=C(N)N=C(CN)C(=C1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 0.4
• Topological Polar Surface Area: 100

Additional information on 2-(Aminomethyl)-3,6-diamino-5-(trifluoromethoxy)pyridine

Introduction to 2-(Aminomethyl)-3,6-diamino-5-(trifluoromethoxy)pyridine (CAS No. 1804427-86-8)

2-(Aminomethyl)-3,6-diamino-5-(trifluoromethoxy)pyridine, identified by its CAS number 1804427-86-8, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class, which is renowned for its diverse biological activities and applications in drug development. The structural features of this molecule, particularly the presence of multiple amino groups and a trifluoromethoxy substituent, contribute to its unique chemical properties and potential therapeutic benefits.

The aminomethyl side chain at the 2-position of the pyridine ring introduces a reactive site for further functionalization, making it a valuable intermediate in synthetic chemistry. Additionally, the 3,6-diamino groups enhance the compound's reactivity and provide multiple points for interaction with biological targets. The trifluoromethoxy group at the 5-position introduces electronic and steric effects that can influence the compound's binding affinity and metabolic stability.

Recent advancements in drug discovery have highlighted the importance of pyridine derivatives in developing novel therapeutic agents. Studies have demonstrated that pyridine-based compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structural motif of 2-(Aminomethyl)-3,6-diamino-5-(trifluoromethoxy)pyridine makes it a promising candidate for further investigation in these areas.

In particular, the combination of amino groups and the trifluoromethoxy substituent has been shown to enhance binding interactions with biological targets. This is particularly relevant in the development of small-molecule inhibitors that target enzymes or receptors involved in disease pathways. The aminomethyl group can form hydrogen bonds or participate in salt bridge interactions, while the trifluoromethoxy group can engage in hydrophobic interactions or π-stacking, depending on the target protein.

Recent research has focused on leveraging computational methods to predict the binding affinities and mechanisms of action of pyridine derivatives. Molecular docking studies have been instrumental in identifying potential drug candidates and optimizing their structures for improved efficacy. The structural features of 2-(Aminomethyl)-3,6-diamino-5-(trifluoromethoxy)pyridine, such as its multiple reactive sites and electronic distribution, make it an attractive scaffold for such studies.

Moreover, the compound's potential as a building block for more complex molecules has been explored. By modifying specific functional groups or introducing additional substituents, researchers can generate libraries of derivatives with tailored properties. This approach is particularly useful in high-throughput screening campaigns aimed at identifying lead compounds for drug development.

The synthesis of 2-(Aminomethyl)-3,6-diamino-5-(trifluoromethoxy)pyridine presents unique challenges due to its complex structure. However, recent advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with automated purification methods have enabled researchers to access this molecule with high purity and yield.

In conclusion,2-(Aminomethyl)-3,6-diamino-5-(trifluoromethoxy)pyridine (CAS No. 1804427-86-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for pyridine derivatives,this compound is likely to play an important role in future drug discovery efforts.